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Compound of Interest

Compound Name: Sodium-22

Cat. No.: B1232525

Essential protocols for the safe handling and disposal of Sodium-22 (22Na), ensuring the
protection of researchers and the integrity of experimental outcomes.

For scientists and drug development professionals, the use of radioactive isotopes like
Sodium-22 is a powerful tool. However, its safe management is paramount. This guide
provides immediate, essential safety and logistical information, including detailed operational
and disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

A foundational aspect of radiation safety is the correct and consistent use of Personal
Protective Equipment. The minimum required PPE for handling Sodium-22 is designed to
prevent skin contamination and internal exposure.
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It is crucial to remove and discard all potentially contaminated PPE before leaving the

designated radioactive material use area.[1]

Understanding the Radiological Characteristics of

Sodium-22

Effective safety and handling protocols are informed by the specific properties of the

radionuclide. Sodium-22 is a positron emitter that also emits high-energy gamma radiation,

necessitating specific shielding and monitoring considerations.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


http://hpschapters.org/northcarolina/NSDS/22NaPDF.pdf
https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Half-Life

2.6 years[1][2][3][4][5][6]

Radiation Emissions

Beta (B+) (Positron): 546 keV (90% abundance)
Gamma (y): 1275 keV (100% abundance), 511
keV (Annihilation photons, 180% abundance)[1]

[2]

Shielding Requirements

Lead (Pb): 10 mm (Half-Value Layer), 37 mm
(Tenth-Value Layer) Plastic: 1.4 mm (to absorb

all beta emissions)[2][4]

Primary Hazards

External exposure from gamma radiation and
internal exposure through ingestion, inhalation,

or absorption[1]

Critical Organ

Bone Marrow[1]

Operational Plan: A Step-by-Step Protocol for Safe

Handling

A systematic approach to handling Sodium-22 minimizes the risk of exposure and

contamination. The following workflow should be strictly adhered to.
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A logical workflow for the safe handling of Sodium-22.
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Methodology:

» Don Appropriate PPE: Before entering the designated work area, put on all required personal
protective equipment as outlined in the PPE table.

e Prepare Designated Work Area: Clearly demarcate the radioactive work area. Cover
benchtops with plastic-backed absorbent paper.[1]

e Set Up Shielding: Arrange lead bricks or other appropriate shielding to minimize exposure.
Use shielding for both storage and active handling.[1][4]

o Perform Pre-Work Survey: Use a Geiger-Mueller survey meter to check background
radiation levels.

o Adhere to ALARA Principles: Keep handling time to a minimum, maximize distance from the
source, and use appropriate shielding to maintain radiation exposure "As Low As
Reasonably Achievable" (ALARA).[1]

» Use Remote Handling Tools: Never handle Sodium-22 sources directly. Use forceps or other
remote tools to manipulate vials and containers.[1][5]

e Work in Secondary Containment: Handle all liquid Sodium-22 solutions in trays large
enough to contain the entire volume in case of a spill.[1]

e Monitor for Contamination: Frequently monitor gloves and the work area for contamination
during the procedure.

o Decontaminate Work Area: After handling is complete, clean all surfaces and equipment
used.

e Segregate Radioactive Waste: Place all contaminated solid and liquid waste into designated,
shielded, and clearly labeled containers.

o Doff and Dispose of PPE: Remove and dispose of contaminated PPE in the designated
radioactive waste container.
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Perform Final Survey: Conduct a thorough survey of the work area, hands, and clothing to
ensure no contamination is present before leaving the area.

Disposal Plan for Sodium-22 Waste

Proper disposal of radioactive waste is a critical component of laboratory safety and regulatory

compliance.

Waste Segregation and Storage:

Solid Waste: All contaminated solid waste, including gloves, absorbent paper, and pipette
tips, must be placed in a designated radioactive waste container. This container should be
shielded with lead as necessary to keep the external radiation levels below 2 mR/hr.[1][3]

Liquid Waste: Aqueous solutions of Sodium-22 should not be poured down the drain.[1]
They must be collected in a clearly labeled, sealed, and chemically compatible waste bottle.

Sharps Waste: Contaminated needles and other sharps must be placed in a designated
radioactive sharps container.

Mixed Waste: Avoid generating mixed waste (combinations of radioactive, biological, and
chemical hazards) whenever possible, as disposal is more complex and costly.[1][4]

Disposal Procedure:

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,
the isotope (Sodium-22), the activity level, and the date.[1]

Storage: Store radioactive waste in a secure, designated area away from general laboratory
traffic. The storage area must be properly shielded.

Institutional Procedures: Follow your institution's specific procedures for radioactive waste
pickup and disposal. This typically involves contacting the Radiation Safety Office to arrange
for collection.

Long-Lived Isotopes: Due to its 2.6-year half-life, Sodium-22 is considered a long-lived
isotope.[1][2][3][4][5][6] As such, it cannot be held for decay in the laboratory and must be
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disposed of through a licensed radioactive waste vendor. Some regulations may require
returning disused sealed sources to the country of origin.[7]

By adhering to these detailed protocols, researchers can confidently and safely utilize Sodium-
22 in their work, ensuring a secure environment for themselves and their colleagues while
advancing scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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